Cas no 869985-47-7 (Methyl 6-(3-methoxyphenyl)nicotinate)

Methyl 6-(3-methoxyphenyl)nicotinate structure

869985-47-7 structure

Product Name:Methyl 6-(3-methoxyphenyl)nicotinate

CAS No:869985-47-7

MF:C₁₄H₁₃NO₃

MW:243.257923841476

MDL:MFCD08166613

CID:1057226

Update Time:2024-10-26

Methyl 6-(3-methoxyphenyl)nicotinate Chemical and Physical Properties

Names and Identifiers

- Methyl 6-(3-Methoxyphenyl)nicotinate
- 3-Pyridinecarboxylic acid, 6-(3-methoxyphenyl)-, methyl ester
- METHYL 6-(3-METHOXYPHENYL)PYRIDINE-3-CARBOXYLATE
- Methyl6-(3-Methoxyphenyl)nicotinate
- 7124AJ
- TRA0001139
- SY021266
- 6-(3-Methoxyphenyl)pyridine-3-carboxylic acid methyl ester
- Methyl 6-(3-methoxyphenyl)-3-pyridinecarboxylate
- Methyl 6-(3-methoxyphenyl)nicotinate
- MDL： MFCD08166613
- Inchi： 1S/C14H13NO3/c1-17-12-5-3-4-10(8-12)13-7-6-11(9-15-13)14(16)18-2/h3-9H,1-2H3
- InChI Key： LAVVWJQUWZBRAF-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC(C2C=C(OC)C=CC=2)=NC=1)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 282
Topological Polar Surface Area: 48.4

Methyl 6-(3-methoxyphenyl)nicotinate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019118084-1g	Methyl 6-(3-methoxyphenyl)nicotinate	869985-47-7	95%	1g	$355.68	2023-08-31
Alichem	A019118084-5g	Methyl 6-(3-methoxyphenyl)nicotinate	869985-47-7	95%	5g	$1004.50	2023-08-31
Chemenu	CM315157-5g	methyl 6-(3-methoxyphenyl)nicotinate	869985-47-7	95%	5g	$667	2021-08-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M94630-1g	Methyl 6-(3-methoxyphenyl)nicotinate	869985-47-7		1g	¥3218.0	2021-09-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M94630-5g	Methyl 6-(3-methoxyphenyl)nicotinate	869985-47-7		5g	¥12138.0	2021-09-04
Chemenu	CM315157-5g	methyl 6-(3-methoxyphenyl)nicotinate	869985-47-7	95%	5g	$667	2022-03-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D851211-5g	Methyl 6-(3-Methoxyphenyl)nicotinate	869985-47-7	≥97%	5g	5,924.70	2021-05-17
eNovation Chemicals LLC	D781604-0.25g	Methyl 6-(3-Methoxyphenyl)nicotinate	869985-47-7	>97%	0.25g	$110	2023-09-03
eNovation Chemicals LLC	D781604-1g	Methyl 6-(3-Methoxyphenyl)nicotinate	869985-47-7	>97%	1g	$210	2024-07-20
eNovation Chemicals LLC	D781604-5g	Methyl 6-(3-Methoxyphenyl)nicotinate	869985-47-7	>97%	5g	$825	2024-07-20

Methyl 6-(3-methoxyphenyl)nicotinate Production Method

Production Method 1

73781-91-6

181705-90-8

869985-47-7

Reaction Conditions

1.1 Catalysts: Diethyl phosphite , 4-(Dimethylamino)pyridine , Nickel dichloride Solvents: Tetrahydrofuran , N-Ethyl-2-pyrrolidone ; 24 h, 25 °C

Reference

Nickel(II) chloride

Luh, Tien-Yau; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2014, 1, 1-9

Production Method 2

73781-91-6

36282-40-3

869985-47-7

Reaction Conditions

1.1 Reagents: Zinc bromide Catalysts: Diethyl phosphite , 4-(Dimethylamino)pyridine , Nickel dichloride Solvents: Tetrahydrofuran , N-Ethyl-2-pyrrolidone ; 24 h, 25 °C
1.2 Reagents: Ammonium chloride Solvents: Water

Reference

An efficient Negishi cross-coupling reaction catalyzed by nickel(II) and diethyl phosphite

Gavryushin, Andrei; et al, Tetrahedron, 2006, 62(32), 7521-7533

Production Method 3

4373-58-4

869985-47-7

Reaction Conditions

1.1 Reagents: Tetrabutylammonium iodide , Potassium tert-butoxide Catalysts: Copper(II) triflate Solvents: N-Methyl-2-pyrrolidone ; 1 min, rt
1.2 Reagents: Water , Oxygen ; 15 h, 40 °C
1.3 3 h, 65 °C

Reference

Electrochemical reactor dictates site selectivity in N-heteroarene carboxylations

Sun, Guo-Quan; et al, Nature (London, 2023, 615(7950), 67-72

Production Method 4

10365-98-7

109-04-6

869985-47-7

Reaction Conditions

1.1 Reagents: Sodium carbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Ethanol , Toluene , Water ; overnight, rt → 95 °C
2.1 Reagents: Tetrabutylammonium iodide , Potassium tert-butoxide Catalysts: Copper(II) triflate Solvents: N-Methyl-2-pyrrolidone ; 1 min, rt
2.2 Reagents: Water , Oxygen ; 15 h, 40 °C
2.3 3 h, 65 °C

Reference

Electrochemical reactor dictates site selectivity in N-heteroarene carboxylations

Sun, Guo-Quan; et al, Nature (London, 2023, 615(7950), 67-72